2-Chloro-4-isothiocyanatoaniline

• Molecular Formula: C7H5ClN2S
• Molecular Weight: 184.65 g/mol
• IUPAC Name: 2-chloro-4-isothiocyanatoaniline
• InChI: InChI=1S/C7H5ClN2S/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H,9H2
• InChI Key: DNTUOGKQZPPMCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=C=S)Cl)N

Description

2-Chloro-4-isothiocyanatoaniline is a halogenated aromatic amine characterized by a chloro group at the 2-position and an isothiocyanate (-NCS) group at the 4-position of the aniline ring. This compound is of significant interest in synthetic organic chemistry due to its dual functional groups, which enable diverse reactivity. The chloro group enhances electrophilic substitution resistance, while the isothiocyanate group facilitates nucleophilic additions, making it a versatile intermediate in pharmaceuticals, agrochemicals, and polymer chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

From Amines and Thiophosgene: One common method for synthesizing isothiocyanates involves the reaction of amines with thiophosgene.

From Amines and Carbon Disulfide: Another method involves the reaction of amines with carbon disulfide in the presence of catalysts such as di-tert-butyl dicarbonate and DMAP or DABCO. This method can be hazardous due to the volatility and explosiveness of carbon disulfide.

From Phenyl Chlorothionoformate and Amines: A safer and more efficient method involves the reaction of phenyl chlorothionoformate with primary amines. This method is advantageous due to its lower toxicity and higher yield.

Industrial Production Methods

The industrial production of Benzenamine, 2-chloro-4-isothiocyanato- typically involves the reaction of 2-chloroaniline with phenyl chlorothionoformate under controlled conditions to ensure safety and maximize yield .

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: Benzenamine, 2-chloro-4-isothiocyanato- can undergo nucleophilic substitution reactions due to the presence of the chlorine atom, which is a good leaving group.

Addition Reactions: The isothiocyanate group can participate in addition reactions with nucleophiles, forming thiourea derivatives.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in reactions with Benzenamine, 2-chloro-4-isothiocyanato- include amines and alcohols.

Solvents: Reactions are typically carried out in solvents such as dimethylbenzene under nitrogen protection to prevent unwanted side reactions.

Major Products

Thiourea Derivatives: When reacted with amines, Benzenamine, 2-chloro-4-isothiocyanato- forms thiourea derivatives, which are useful intermediates in organic synthesis.

Scientific Research Applications

Chemistry

Benzenamine, 2-chloro-4-isothiocyanato- is used as a building block in organic synthesis due to its reactivity and ability to form various derivatives .

Biology and Medicine

In biological research, isothiocyanates are studied for their potential anticancer properties. They can induce apoptosis in cancer cells by targeting specific molecular pathways .

Industry

In the industrial sector, this compound is used in the synthesis of agrochemicals and pharmaceuticals due to its versatile reactivity .

Mechanism of Action

The mechanism by which Benzenamine, 2-chloro-4-isothiocyanato- exerts its effects involves the formation of covalent bonds with nucleophilic sites in target molecules. This can lead to the inhibition of enzyme activity or the induction of cellular stress responses .

Comparison with Similar Compounds

Key Observations :

• The iodine atom in 4-chloro-2-iodoaniline increases molar mass and density (2.015 g/cm³) compared to methyl-substituted analogs .
• The reactive -NCS group in 2-chloro-4-isothiocyanatoaniline likely reduces thermal stability compared to halogen-only analogs, necessitating dark, inert storage .

2-Chloro-4-isothiocyanatoaniline

• Reactivity : The -NCS group participates in thiourea formation with amines, enabling use in peptide coupling or polymer cross-linking. The chloro group directs electrophilic substitution to the para position.
• Applications: Potential use in bioactive molecule synthesis (e.g., antifungal agents) and materials science.

4-Chloro-2-iodoaniline Hydrochloride

• Reactivity : Iodo substituents facilitate Ullmann or Suzuki couplings for aryl-aryl bond formation.
• Applications : Pharmaceutical intermediate (e.g., antiviral agents) and radiopharmaceuticals.

2-Chloro-4-methylaniline

• Reactivity : Methyl groups stabilize the aromatic ring, favoring nitration or sulfonation.
• Applications : Precursor for dyes (azo compounds) and agrochemicals.

3-Chloro-4-methylaniline

• Reactivity : Steric hindrance from methyl groups alters regioselectivity in electrophilic reactions.
• Applications : Used in pesticide synthesis (e.g., chlorinated insecticides).